Cas no 1260898-49-4 (3-(2,3,5,6-tetrafluorophenyl)piperidine)

• Product Name: 3-(2,3,5,6-tetrafluorophenyl)piperidine
• CAS No: 1260898-49-4
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• CID: 6164951
• PubChem ID: 83392509
• Update Time: 2025-10-28

3-(2,3,5,6-tetrafluorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3,5,6-tetrafluorophenyl)piperidine
• 1260898-49-4
• EN300-1830671

• Inchi： 1S/C11H11F4N/c12-7-4-8(13)11(15)9(10(7)14)6-2-1-3-16-5-6/h4,6,16H,1-3,5H2
• InChI Key： ZSCNTLYXBCLTOX-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1C1CNCCC1)F)F)F

Computed Properties

• Exact Mass: 233.08276200g/mol
• Monoisotopic Mass: 233.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2,3,5,6-tetrafluorophenyl)piperidine

3-(2,3,5,6-Tetrafluorophenyl)Piperidine: A Comprehensive Overview

3-(2,3,5,6-Tetrafluorophenyl)Piperidine is a fascinating compound with the CAS number 1260898-49-4, known for its unique chemical structure and diverse applications. This compound belongs to the family of piperidines, which are six-membered cyclic amines with a nitrogen atom in the ring. The presence of a tetrafluorophenyl group attached to the piperidine ring introduces interesting electronic and steric properties, making it a valuable molecule in various fields such as pharmaceuticals, agrochemicals, and materials science.

The tetrafluorophenyl group in 3-(2,3,5,6-tetrafluorophenyl)piperidine significantly influences the compound's reactivity and stability. Fluorine atoms are highly electronegative and can exert strong electron-withdrawing effects through inductive interactions. This electronic modification can enhance the compound's ability to participate in various chemical reactions, such as nucleophilic substitutions or electrophilic aromatic substitutions. Recent studies have shown that this fluorinated piperidine derivative exhibits exceptional stability under harsh reaction conditions, making it a preferred choice for demanding synthetic routes.

One of the most notable applications of 3-(2,3,5,6-tetrafluorophenyl)piperidine is in the field of medicinal chemistry. Researchers have explored its potential as a building block for drug development due to its ability to form stable bonds with other functional groups. For instance, this compound has been used as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as cancer and neurodegenerative diseases. Its unique structure allows for precise control over drug delivery mechanisms and pharmacokinetics.

Another area where 3-(2,3,5,6-tetrafluorophenyl)piperidine has gained significant attention is in agrochemicals. The compound's fluorinated phenyl group contributes to its high lipophilicity and resistance to enzymatic degradation. These properties make it an ideal candidate for designing pesticides and herbicides with improved efficacy and reduced environmental impact. Recent advancements in green chemistry have further highlighted its potential as an eco-friendly alternative to traditional agrochemicals.

In terms of synthesis methods, 3-(2,3,5,6-tetrafluorophenyl)piperidine can be prepared through various routes depending on the starting materials and desired stereochemistry. One common approach involves nucleophilic aromatic substitution reactions where the tetrafluorophenyl group is introduced onto the piperidine ring under specific reaction conditions. Another method utilizes coupling reactions with appropriate intermediates to achieve high yields and purity levels.

The structural versatility of 3-(2,3,5,6-tetrafluorophenyl)piperidine also extends to its use in materials science applications. For example, this compound has been investigated as a precursor for advanced polymers and coatings with tailored mechanical properties. Its ability to form strong intermolecular interactions makes it suitable for applications requiring high thermal stability and resistance to chemical degradation.

From an environmental standpoint, 3-(2,3,5,6-tetrafluorophenyl)piperidine has been studied for its biodegradability and potential ecological impact. Research indicates that while fluorinated compounds generally persist longer in the environment due to their strong carbon-fluorine bonds,this particular derivative undergoes controlled degradation under specific conditions without posing significant risks to ecosystems.

In conclusion, 3-(2,3,5,tetrafluorophenyl)piperidine (CAS No:1260898-49-4) stands out as a versatile and valuable molecule with wide-ranging applications across multiple industries. Its unique chemical properties derived from the tetrafluorophenyl group make it an essential component in modern synthetic chemistry.Through ongoing research and development,this compound continues to unlock new possibilities for innovative solutions in medicine(agrochemicals),and materials science.